Bergenin pentaacetate
Bergenin pentaacetate
Brand Name:
Vulcanchem
CAS No.:
14531-47-6
VCID:
VC0182837
InChI:
InChI=1S/C24H26O14/c1-9(25)32-8-16-19(34-11(3)27)22(36-13(5)29)23-21(37-16)17-14(24(30)38-23)7-15(33-10(2)26)18(31-6)20(17)35-12(4)28/h7,16,19,21-23H,8H2,1-6H3/t16-,19-,21+,22+,23+/m1/s1
SMILES:
CC(=O)OCC1C(C(C2C(O1)C3=C(C(=C(C=C3C(=O)O2)OC(=O)C)OC)OC(=O)C)OC(=O)C)OC(=O)C
Molecular Formula:
C24H26O14
Molecular Weight:
538.5 g/mol
Bergenin pentaacetate
CAS No.: 14531-47-6
Main Products
VCID: VC0182837
Molecular Formula: C24H26O14
Molecular Weight: 538.5 g/mol
| CAS No. | 14531-47-6 |
|---|---|
| Product Name | Bergenin pentaacetate |
| Molecular Formula | C24H26O14 |
| Molecular Weight | 538.5 g/mol |
| IUPAC Name | [(2R,3R,4R,4aS,10bS)-3,4,8,10-tetraacetyloxy-9-methoxy-6-oxo-3,4,4a,10b-tetrahydro-2H-pyrano[3,2-c]isochromen-2-yl]methyl acetate |
| Standard InChI | InChI=1S/C24H26O14/c1-9(25)32-8-16-19(34-11(3)27)22(36-13(5)29)23-21(37-16)17-14(24(30)38-23)7-15(33-10(2)26)18(31-6)20(17)35-12(4)28/h7,16,19,21-23H,8H2,1-6H3/t16-,19-,21+,22+,23+/m1/s1 |
| Standard InChIKey | NCBOXCFFSWALMZ-XTNBEGJDSA-N |
| Isomeric SMILES | CC(=O)OC[C@@H]1[C@H]([C@@H]([C@@H]2[C@@H](O1)C3=C(C(=C(C=C3C(=O)O2)OC(=O)C)OC)OC(=O)C)OC(=O)C)OC(=O)C |
| SMILES | CC(=O)OCC1C(C(C2C(O1)C3=C(C(=C(C=C3C(=O)O2)OC(=O)C)OC)OC(=O)C)OC(=O)C)OC(=O)C |
| Canonical SMILES | CC(=O)OCC1C(C(C2C(O1)C3=C(C(=C(C=C3C(=O)O2)OC(=O)C)OC)OC(=O)C)OC(=O)C)OC(=O)C |
| Appearance | Powder |
| Synonyms | acetylbergenin |
| PubChem Compound | 14137655 |
| Last Modified | Nov 11 2021 |
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